Cas no 2248375-68-8 (2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 2248375-68-8
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 6245052
• PubChem ID: 137937799
• Update Time: 2025-09-28

2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-Methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazol-1-yl]acetic acid
• EN300-6509201
• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid
• 2248375-68-8

• Inchi： 1S/C11H17N3O4/c1-7-5-8(13-14(7)6-9(15)16)12-10(17)18-11(2,3)4/h5H,6H2,1-4H3,(H,15,16)(H,12,13,17)
• InChI Key： BXXONDZOCVFNFO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)N(CC(=O)O)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid

Comprehensive Overview of 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2248375-68-8)

2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid, with the CAS number 2248375-68-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and development. The presence of the tert-butoxycarbonyl (Boc) protecting group and the acetic acid moiety makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for custom synthesis intermediates like 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its potential role in modulating enzyme activity and protein-protein interactions, which are critical in the treatment of chronic diseases. The compound's unique structure allows for further functionalization, making it a versatile building block in medicinal chemistry.

The synthesis of 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid involves multi-step organic reactions, including protection-deprotection strategies and carboxylation. Its CAS number 2248375-68-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's stability under various conditions makes it suitable for long-term storage and large-scale production, addressing the needs of industrial and academic researchers alike.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid in drug discovery?" The answer lies in its ability to serve as a key intermediate in the synthesis of small molecule inhibitors and bioconjugates. Its Boc-protected amino group can be selectively deprotected to introduce additional functional groups, enabling the creation of tailored therapeutic agents.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly solvents and catalytic methods to reduce the environmental impact of chemical synthesis. 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid is no exception, with studies focusing on optimizing its production to align with sustainability goals.

In summary, 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2248375-68-8) is a highly valuable compound in modern chemistry and pharmacology. Its structural flexibility and functional diversity make it indispensable for researchers working on next-generation therapeutics. As the field of drug development continues to evolve, this compound is expected to play an even more prominent role in addressing unmet medical needs.